3-(2-(4-Chlorophenyl)-1,3-thiazol-5-yl)-3-oxopropanal o-(2-(3-(trifluoromethyl)phenoxy)ethyl)oxime

• IUPAC Name: (3E)-1-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]-3-[2-[3-(trifluoromethyl)phenoxy]ethoxyimino]propan-1-one
• InChI: InChI=1S/C21H16ClF3N2O3S/c22-16-6-4-14(5-7-16)20-26-13-19(31-20)18(28)8-9-27-30-11-10-29-17-3-1-2-15(12-17)21(23,24)25/h1-7,9,12-13H,8,10-11H2/b27-9+
• InChI Key: BLENRGWZGJGFIN-OXUBWTJQSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCCON=CCC(=O)C2=CN=C(S2)C3=CC=C(C=C3)Cl)C(F)(F)F
• Isomeric SMILES: C1=CC(=CC(=C1)OCCO/N=C/CC(=O)C2=CN=C(S2)C3=CC=C(C=C3)Cl)C(F)(F)F
• Molecular Formula: C21H16ClF3N2O3S
• Molecular Weight: 468.9 g/mol
• CAS No.: 339279-44-6

Description

3-(2-(4-Chlorophenyl)-1,3-thiazol-5-yl)-3-oxopropanal o-(2-(3-(trifluoromethyl)phenoxy)ethyl)oxime is a useful research compound. Its molecular formula is C21H16ClF3N2O3S and its molecular weight is 468.88. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Capacity Assays

ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways

This study reviews the ABTS radical cation-based assays, which are abundant antioxidant capacity assays, highlighting their application in elucidating the reaction pathways of antioxidants. It discusses the specificity of certain antioxidants forming coupling adducts with ABTS and the relevance of these reactions to the total antioxidant capacity, suggesting the potential of similar complex compounds in antioxidant capacity assessment (Ilyasov et al., 2020).

Environmental Toxicology

Toxicity of Chlorinated Hydrocarbons and Related Compounds

The toxicity of various chlorinated compounds, including their potential contamination with chlorinated dibenzofurans or chlorinated dibenzodioxins, is reviewed. This research highlights the environmental and health impacts of chlorinated technical compounds, offering insights into the potential environmental toxicity studies relevant to complex chlorinated compounds (Kimbrough, 1972).

Chemical Properties and Reactions

The Synthesis and Transformation of 4-Phosphorylated Derivatives of 1,3-Azoles

This review systematizes information on the synthesis, chemical, and biological properties of 4-phosphorylated 1,3-azoles. It discusses methodologies for creating phosphorylated azole derivatives and their potential applications, suggesting areas of interest for the synthesis and application of complex chemical compounds with specific functionalities (Abdurakhmanova et al., 2018).